Cas no 1878478-95-5 (1-(5-Bromo-3-nitropyridin-2-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(5-Bromo-3-nitropyridin-2-yl)cyclobutane-1-carbonitrile
• CAS No: 1878478-95-5
• MF: C₁₀H₈BrN₃O₂
• MW: 282.093420982361
• CID: 5776984
• PubChem ID: 165696087
• Update Time: 2025-05-20

1-(5-Bromo-3-nitropyridin-2-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-nitropyridin-2-yl)cyclobutane-1-carbonitrile
• 1878478-95-5
• EN300-1912115
• 1-(5-Bromo-3-nitropyridin-2-yl)cyclobutane-1-carbonitrile

• Inchi： 1S/C10H8BrN3O2/c11-7-4-8(14(15)16)9(13-5-7)10(6-12)2-1-3-10/h4-5H,1-3H2
• InChI Key： DMANYQLYHFPFQA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])C1(C#N)CCC1

Computed Properties

• Exact Mass: 280.97999g/mol
• Monoisotopic Mass: 280.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.5Ų

Additional information on 1-(5-Bromo-3-nitropyridin-2-yl)cyclobutane-1-carbonitrile

1-(5-Bromo-3-nitropyridin-2-yl)cyclobutane-1-carbonitrile: A Comprehensive Overview

1-(5-Bromo-3-nitropyridin-2-yl)cyclobutane-1-carbonitrile (CAS No. 1878478-95-5) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclobutane ring with a substituted pyridine moiety. The presence of bromine and nitro groups on the pyridine ring introduces interesting electronic properties, making this compound a valuable tool in various research applications.

The synthesis of 1-(5-Bromo-3-nitropyridin-2-yl)cyclobutane-1-carbonitrile involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have demonstrated the use of this compound as a building block in the construction of bioactive molecules, particularly in the development of potential anticancer agents. The cyclobutane ring, known for its strain and reactivity, plays a crucial role in enhancing the pharmacokinetic properties of the compound.

In terms of applications, 1-(5-Bromo-3-nitropyridin-2-yl)cyclobutane-1-carbonitrile has shown promise in the field of materials science. Its ability to form stable coordination complexes with transition metals has led to its use in the development of novel catalysts for industrial processes. Furthermore, the compound's electronic properties make it a candidate for use in organic electronics, particularly in the design of semiconducting materials.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 1-(5-Bromo-3-nitropyridin-2-yl)cyclobutane-1-carbonitrile. High-level quantum mechanical calculations have revealed that the nitro group significantly influences the compound's reactivity by withdrawing electron density from the pyridine ring. This effect is further modulated by the bromine substituent, which introduces additional steric and electronic effects.

The study of 1-(5-Bromo-3-nitropyridin-2-yl)cyclobutane-1-carbonitrile has also contributed to our understanding of heterocyclic chemistry. The pyridine ring, being an aromatic six-membered ring with one nitrogen atom, serves as a versatile platform for further functionalization. The substitution pattern on the pyridine ring (specifically at positions 5 and 3) is critical for determining the compound's reactivity and selectivity in various chemical transformations.

From a synthetic perspective, the preparation of 1-(5-Bromo-3-nitropyridin-2-yl)cyclobutane-1-carbonitrile involves a multi-step process that includes nucleophilic aromatic substitution and cycloaddition reactions. These steps require precise control over reaction conditions to ensure high yields and selectivity. Recent optimizations have focused on improving the efficiency of these reactions, making them more amenable to large-scale production.

In conclusion, 1-(5-Bromo-3-nitropyridin-2-yL)cyclobutane--carbonitrile (CAS No. 1878478--95--5) is a remarkable compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in medicinal chemistry, materials science, and organic synthesis. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an even greater role in advancing scientific knowledge.